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1. Chemical Profile Decanoyl peroxide (CAS No. 762-12-9), also known as didecanoyl peroxide, is an

organic peroxide used primarily as a initiator in polymerization reactions and in the production of resins and

plastics [1] [2]. Its structure features two decyl chains linked by a peroxide group (-O-O-).

Molecular Formula: C₂₀H₃₈O₄ [1] [3]
Molecular Weight: 342.5 g/mol [1]

Appearance: Typically a white granular solid or white flakes [1] [3].
Melting Point: 40-41 °C [3].

Solubility: Soluble in organic solvents like DMSO; very low solubility in water (121.6 μg/L at 20.5°C)
[1] [3].

2. Hazards and Safety Handling Decanoyl peroxide is a hazardous material and requires strict safety

protocols [4] [5].

Reactivity: It is a strong oxidizing agent and is particularly sensitive to temperature increases,
contamination, friction, and shock. Above a specific "Control Temperature," it can decompose violently

[4] [5].
Fire Hazard: It may explode from heat, contamination, or loss of temperature control. It can ignite

combustible materials and burns rapidly. Containers may explode when heated [4] [5].
Personal Protective Equipment (PPE): Wear positive pressure self-contained breathing apparatus

(SCBA) and chemical protective clothing. Safety goggles, chemical-resistant gloves, and protective
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clothing are essential during handling [4] [2].

Experimental Protocol for Synthesis

The following protocol is adapted from a patent for the synthesis of the closely related compound

dodecanoyl peroxide [6]. The procedure for decanoyl peroxide would be analogous, substituting

dodecanoyl chloride with decanoyl chloride.

Title: Synthesis of Diacyl Peroxides via Schotten-Baumann-Type Reaction. Principle: This method involves

the reaction of an acyl chloride with hydrogen peroxide in the presence of an alkali hydroxide at low

temperatures to form the corresponding diacyl peroxide [6].

Materials:

Decanoyl chloride
Hydrogen Peroxide (27-35% aqueous solution)

Potassium Hydroxide (KOH, 35-40% aqueous solution) or Sodium Hydroxide (NaOH)
Ice-water bath

Cooled, inert, non-aqueous solvent (if required for slurry processing)
Laboratory glassware (reactor, addition funnels, thermometer)

Safety equipment (fume hood, blast shield, PPE)

Procedure:

Reaction Setup: In a fume hood behind a blast shield, place 100 parts of a 27% aqueous hydrogen

peroxide solution into a reaction vessel. Cool the solution to -5°C using an ice-salt bath [6].
Initial Mixing: With vigorous stirring, add 2.1 parts of a 37.3% aqueous potassium hydroxide solution

to the cooled hydrogen peroxide [6].
Concurrent Addition: Over a period of 1 hour, concurrently add:

73.4 parts of the 37.3% aqueous potassium hydroxide solution (total KOH used = 28 parts).
109.5 parts of decanoyl chloride [6].

Temperature Control: Maintain the reaction temperature at -5°C throughout the addition period.
Precise temperature control is critical to prevent violent decomposition and side reactions [6].

Product Isolation: The decanoyl peroxide will separate from the mixture as a solid. Recover the
product by filtration [6].

Washing and Drying: Wash the solid filter cake thoroughly with cold water. Optionally, a dilute
aqueous alkali hydroxide solution (e.g., 0.6% KOH) may be used for washing, followed by a final

water wash. Dry the product at room temperature in a well-ventilated, safe location [6].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://cameochemicals.noaa.gov/chemical/6121
https://www.atamanchemicals.com/didecanoylperoxide_u32588/
https://www.smolecule.com/products/s525441?utm_src=pdf-body
https://patents.google.com/patent/US2771492A/en
https://www.smolecule.com/products/s525441?utm_src=pdf-body
https://patents.google.com/patent/US2771492A/en
https://patents.google.com/patent/US2771492A/en
https://patents.google.com/patent/US2771492A/en
https://patents.google.com/patent/US2771492A/en
https://patents.google.com/patent/US2771492A/en
https://www.smolecule.com/products/s525441?utm_src=pdf-body
https://patents.google.com/patent/US2771492A/en
https://patents.google.com/patent/US2771492A/en
https://www.smolecule.com/products/s525441?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This synthesis workflow can be summarized as follows:
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Start Reaction Setup

Cool H₂O₂ to -5°C

Add initial KOH

Concurrently Add:
• Decanoyl Chloride
• KOH solution

Over 1 hour

Maintain at -5°C

 Continue Addition

Filter Solid Product

 Reaction Complete

Wash with Cold Water

Dry at Room Temp

Product: Decanoyl Peroxide
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Analytical Characterization

For quality control, the synthesized product can be characterized using several spectroscopic techniques [1].

Table 1: Fourier-Transform Infrared (FTIR) Spectroscopy Data [1]

Vibration Mode Frequency Range (cm⁻¹) Intensity

C=O Stretch (acyl) 1735 - 1750 Strong

O-O Stretch (peroxide) 833 - 952 Medium

C-H Stretch (alkyl) 2850 - 2970 Medium

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data [1]

Nucleus Proton Environment Chemical Shift (ppm) Multiplicity

^1^H Terminal CH₃ 0.88 - 0.92 Triplet

^1^H α-CH₂ (to C=O) 2.4 - 2.6 Triplet

^13^C Carbonyl Carbon 165 - 175 Singlet

Critical Safety and Storage Protocols

Storage: Store in a tightly closed container in a cool, well-ventilated area, away from heat sources,

sparks, and open flames. Storage at 0-4°C for short-term or -20°C for long-term is recommended [1]
[2].

Spill Response: Isolate the area. For small spills, pick up material using inert, damp, non-
combustible absorbents with non-sparking tools. For large spills, dike the area and prevent entry into

waterways. Do not clean up without specialist supervision [4] [5].
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Incompatibilities: Keep away from strong reducing agents (sulfides, nitrides), strong acids, strong

bases, and flammable materials. Transition metals (Co, Fe, Mn, Ni) can act as catalysts for rapid
decomposition [4] [2].

Conclusion

This document outlines the known chemical data, a generalized synthesis method based on analogous

chemistry, and critical safety information for decanoyl peroxide. Due to the significant hazards associated

with this compound, all operations must be planned and executed with extreme caution, adhering to the

highest laboratory safety standards.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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